Cas no 105115-85-3 (Propanenitrile,3-[[2-(1H-indol-3-yl)ethyl]amino]-)
105115-85-3 structure
Product Name:Propanenitrile,3-[[2-(1H-indol-3-yl)ethyl]amino]-
CAS No:105115-85-3
MF:C13H15N3
MW:213.278302431107
CID:231245
PubChem ID:128794
Update Time:2025-04-19
Propanenitrile,3-[[2-(1H-indol-3-yl)ethyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-[[2-(1H-indol-3-yl)ethyl]amino]-
- N-cyanoethyltryptamine
- 3-{[2-(1H-indol-2-yl)ethyl]amino}propanenitrile
- 105115-85-3
- 3-[2-(1H-indol-2-yl)ethylamino]propanenitrile
- DTXSID70909339
-
- Inchi: 1S/C13H15N3/c14-7-3-8-15-9-6-12-10-11-4-1-2-5-13(11)16-12/h1-2,4-5,10,15-16H,3,6,8-9H2
- InChI Key: KARGJNGONYCCMO-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C=C1CCNCCC#N
Computed Properties
- Exact Mass: 212.11892
- Monoisotopic Mass: 213.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 48.71
Propanenitrile,3-[[2-(1H-indol-3-yl)ethyl]amino]- Related Literature
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
105115-85-3 (Propanenitrile,3-[[2-(1H-indol-3-yl)ethyl]amino]-) Related Products
- 61-49-4(N-Methyltryptamine)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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